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Executive Summary

The Bttes molecule is a next-generation, water-soluble ligand critically employed to enhance
the efficiency and biocompatibility of the Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) reaction, a cornerstone of "click chemistry." Its superior performance characteristics,
including accelerated reaction rates and reduced cytotoxicity compared to earlier generation
ligands, position Bttes as an invaluable tool in bioconjugation, drug development, and various
chemical biology experiments. This guide provides a comprehensive overview of the Bttes
molecule, including its core properties, structure, and detailed protocols for its application.

Core Properties and Structure of Bttes

Bttes, chemically known as 3-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-
yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propane-1-sulfonic acid, is distinguished by its
strategic combination of bulky tert-butyl groups and a hydrophilic sulfonic acid moiety.[1][2] This
unique structure provides an optimal balance of reactivity and aqueous solubility.[1] The tert-
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butyl groups are thought to prevent the formation of unreactive copper acetylide polymers,
thereby maintaining the catalytic activity of the copper center.[1]

Physicochemical Properties

The key physicochemical properties of the Bttes molecule are summarized in the table below,
compiled from various chemical suppliers and scientific literature.

Property Value References

3-(4-((bis((1-(tert-butyl)-1H-
1,2,3-triazol-4-

IUPAC Name yl)methyl)amino)methyl)-1H- [2]
1,2,3-triazol-1-yl)propane-1-

sulfonic acid

BTTES; Copper click-
Synonyms chemistry ligand; Water- [2]
soluble CuAAC ligand

CAS Number 2101505-88-6 [2]
Chemical Formula C20H34N1003S [2]
Molecular Weight 494.61 g/mol

Appearance Off-white to grey solid

Solubility Water, DMSO, DMF, MeOH [3]

Short term (days to weeks): O -
Storage Conditions 4 °C; Long term (months to [2]
years): -20 °C

Structural Information
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Structural Identifier Value References
CC(C)
(C)NIN=NC(CN(CC2=CN(C(C

SMILES ) [2]

(C)C)N=N2)CC3=CN(N=N3)C
CCS(=0)(0)=0)=C1

WMEZDVILBKIODK-
InChl Key [2]
UHFFFAOYSA-N

The Role of Bttes in the CUAAC Signaling Pathway

Bttes is not a signaling molecule in a traditional biological sense but rather a critical component
of the CUAAC catalytic cycle. It acts as a ligand to stabilize the Cu(l) oxidation state, which is
essential for the cycloaddition reaction. The Cu(l) center, stabilized by Bttes, coordinates with
both the alkyne and the azide, bringing them into proximity and lowering the activation energy
for the formation of the triazole ring.
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Figure 1: Bttes in the CUAAC Catalytic Cycle
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Figure 2: General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative
Study - PMC [pmc.ncbi.nlm.nih.gov]

2. medkoo.com [medkoo.com]

3. BTTES, 2101505-88-6 | BroadPharm [broadpharm.com]

To cite this document: BenchChem. [Key properties and structure of the Bttes molecule].
BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15337642/docs?utm_src=pdf-body-img#key-properties-and-structure-of-the-bttes-molecule
https://www.benchchem.com/product/b15337642?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3465470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3465470/
https://www.medkoo.com/products/52204
https://broadpharm.com/product/bp-26135
https://www.benchchem.com/product/b15337642/docs#key-properties-and-structure-of-the-bttes-molecule
https://www.benchchem.com/product/b15337642/docs#key-properties-and-structure-of-the-bttes-molecule
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15337642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15337642/docs#key-properties-and-structure-of-the-
bttes-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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